Cas no 2171922-46-4 (3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid)

• Product Name: 3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid
• CAS No: 2171922-46-4
• MF: C₂₆H₁₈Cl₂N₂O₅
• MW: 509.3375248909
• CID: 6446684
• PubChem ID: 165565233
• Update Time: 2025-09-27

3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid
• EN300-1551059
• 3,5-dichloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]benzoic acid
• 2171922-46-4

• Inchi： 1S/C26H18Cl2N2O5/c27-21-12-15(25(32)33)13-22(28)24(21)30-23(31)10-5-11-29-26(34)35-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,12-13,20H,11,14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： TXTAGJZZJDIGCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 508.0592771g/mol
• Monoisotopic Mass: 508.0592771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid

Introduction to 3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid (CAS No. 2171922-46-4)

3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid, identified by its CAS number 2171922-46-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and biological activities. The presence of both chloro substituents and an aminobutyramide moiety, coupled with a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes this molecule a promising candidate for further exploration in drug discovery and therapeutic development.

The structural design of 3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid is meticulously crafted to optimize its interactions with biological targets. The 3,5-dichlorobenzoyl backbone provides a rigid scaffold that enhances binding affinity, while the Fmoc-amino group serves as a versatile handle for further chemical modifications. This dual functionality allows researchers to explore diverse synthetic pathways, enabling the development of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of novel small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound 3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid has emerged as a compelling candidate in this context due to its unique structural features. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against specific enzymes and receptors involved in disease progression. For instance, its ability to interact with proteins such as kinases and transcription factors could make it a valuable tool for investigating cellular signaling networks.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is commonly used in peptide synthesis to safeguard amino groups during chemical reactions. The incorporation of this group into the molecular framework of 3,5-dichloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid not only enhances synthetic flexibility but also opens up possibilities for conjugation with other biomolecules. This feature is particularly relevant in the context of targeted drug delivery systems, where the Fmoc moiety can be selectively removed to release the active compound at the desired site of action.

Advances in computational chemistry and molecular modeling have played a crucial role in understanding the potential biological activity of 3,5-dichloro-4-4-({(9H-fluoren-9-yldimethoxycarbonyl}amino)butanoylamidobenzoic acid (CAS No. 2171922 46 4). These techniques have allowed researchers to predict how the compound might interact with target proteins at the atomic level. By identifying key binding sites and understanding the nature of these interactions, scientists can refine the molecular structure to improve potency and selectivity. Such insights are invaluable for designing molecules that can effectively modulate biological processes without unintended side effects.

The synthesis of 3,5-dichloro 4 44 ((9h fluorenylmethoxycarbonylamino) butanoylamidobenzoic acid (cas no 2171922 46 4) represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation. The complexity of this synthesis underscores the compound's potential as a lead molecule in drug discovery programs.

In parallel with experimental efforts, computational studies have been instrumental in guiding synthetic strategies. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational preferences and electronic properties of 3,5-dichloro 44 ((9h fluorenylmethoxycarbonylamino) butanoylamidobenzoic acid (cas no 2171922 46 4). These findings have informed decisions about optimizing reaction conditions and predicting the behavior of the compound under various physiological conditions.

The potential therapeutic applications of 3,5-dichloro 44 ((9h fluorenylmethoxycarbonylamino) butanoylamidobenzoic acid (cas no 2171922 46 4) are still being explored, but early findings are promising. For example, its structural motif suggests that it may interfere with pathways implicated in cancer cell proliferation and survival. By targeting specific enzymes or receptors overexpressed in tumor cells, this compound could potentially inhibit tumor growth or induce apoptosis without affecting healthy cells.

Furthermore, the compound's ability to cross cell membranes may make it suitable for topical or oral administration, depending on further optimization. This aspect is particularly important for developing drugs that can be easily integrated into clinical treatment regimens. The versatility of its chemical framework also allows for modifications aimed at improving solubility, bioavailability, and metabolic stability.

The role of fluorenylmethoxycarbonyl (Fmoc) protecting groups extends beyond peptide synthesis; they are also used in various other applications where selective deprotection is required. In the context of drug discovery, Fmoc-amino functionalities can serve as temporary anchors during combinatorial library synthesis or as handles for post-synthetic modifications. This adaptability makes compounds like 3,5-dichloro -44 ((9h fluorenylmethoxycarbonylamino) butanoylamidobenzoic acid (cas no -217192246 - ) highly valuable tools for medicinal chemists.

Recent advances in biocatalysis have also opened new avenues for synthesizing complex molecules like 3,5 - dichloro -44 ((9h fluorenylmethoxycarbonylamino) butanoylamidobenzoic acid (cas no -217192246 - ) . Enzymatic methods offer high selectivity and mild reaction conditions , which can complement traditional synthetic approaches . By leveraging biocatalytic transformations , researchers may be able to access novel derivatives more efficiently than ever before . p > < p > As research continues , it is likely that additional applications will emerge for this versatile compound . Its unique combination of structural features makes it well-suited for exploring new therapeutic strategies across multiple disease areas . Whether used as a lead molecule or inspiration for further innovation , one thing is certain : compounds like *3,5 - dichloro -44 ((9h fluorenylmethoxycarbonylamino)butanoylamidobenzoic acid (CAS NO .217192246 - )* will continue play an important role advancing our understanding medicine future . p >